Methyl naphthalen-1-ylglycinate

• Molecular Formula: C13H13NO2
• Molecular Weight: 215.25 g/mol
• IUPAC Name: methyl 2-(naphthalen-1-ylamino)acetate
• InChI: InChI=1S/C13H13NO2/c1-16-13(15)9-14-12-8-4-6-10-5-2-3-7-11(10)12/h2-8,14H,9H2,1H3
• InChI Key: XZPCEHZALHRIPB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CNC1=CC=CC2=CC=CC=C21

Description

Methyl naphthalen-1-ylglycinate is a useful research compound. Its molecular formula is C13H13NO2 and its molecular weight is 215.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The N-3,5-dinitrobenzoyl-(R) or (S)-(α-naphthyl)-glycine of formula (III) may be prepared in a common method. For example, commercially available α-naphthylacetonitrile is treated with hydrogen chloride in methanol to thereby give methyl(α-naphthyl)acetoimidate. Then the resulting product is treated with sodium hypochlorite and sodium methylate to give (α-naphthyl)glycine methyl ester. Then this product is treated with 3,5-dinitrobenzoyl chloride. The N-3,5-dinitrobenzoyl-(RS)-(α-naphthyl)glycine methyl ester thus obtained is hydrolyzed to thereby give N-3,5-dinitrobenzoyl-(RS)-(α-naphthyl)glycine which is then optically resolved. Thus the aimed compound can be obtained.